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Compound of Interest

Compound Name: 3,4-DAA

Cat. No.: B10766947 Get Quote

A comprehensive comparison between 3,4-diamino-5-hydroxy-L-phenylalanine and anthranilic

acid is currently challenging due to the limited availability of scientific literature and

experimental data for 3,4-diamino-5-hydroxy-L-phenylalanine. While extensive research has

been conducted on anthranilic acid and its derivatives, detailing their physicochemical

properties, synthesis, and diverse biological activities, similar information for 3,4-diamino-5-

hydroxy-L-phenylalanine is not readily accessible in published scientific literature.

This guide will proceed by presenting the well-documented characteristics of anthranilic acid

and will note the data deficiencies for 3,4-diamino-5-hydroxy-L-phenylalanine, highlighting a

significant gap in the current scientific knowledge.

Physicochemical Properties
A fundamental aspect of any comparative analysis involves the examination of the

physicochemical properties of the compounds in question. These properties influence their

biological activity, formulation, and delivery.

Table 1: Comparison of Physicochemical Properties
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Property Anthranilic Acid
3,4-Diamino-5-hydroxy-L-
phenylalanine

Molecular Formula C₇H₇NO₂ C₉H₁₃N₃O₃

Molecular Weight 137.14 g/mol 211.22 g/mol

Appearance
White to off-white crystalline

powder
Data not available

Melting Point 144-148 °C Data not available

Solubility
Sparingly soluble in water;

soluble in ethanol
Data not available

pKa
~2.1 (carboxyl group), ~4.9

(amino group)
Data not available

Synthesis and Experimental Protocols
The synthetic routes to a compound are critical for its availability for research and development.

Similarly, detailed experimental protocols are essential for the replication and validation of

scientific findings.

Anthranilic Acid Synthesis
A common laboratory-scale synthesis of anthranilic acid involves the Hofmann degradation of

phthalimide.

Experimental Protocol: Hofmann Degradation for Anthranilic Acid Synthesis

Preparation of Sodium Hypobromite: In a flask, dissolve sodium hydroxide in water and cool

the solution in an ice bath. Slowly add bromine to the cold sodium hydroxide solution while

stirring to form sodium hypobromite.

Reaction with Phthalimide: To the freshly prepared sodium hypobromite solution, add

phthalimide.

Hofmann Rearrangement: Heat the mixture. The amide is converted to a primary amine

through the Hofmann rearrangement, yielding anthranilic acid.
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Isolation and Purification: Cool the reaction mixture and acidify it with a suitable acid (e.g.,

hydrochloric acid) to precipitate the anthranilic acid. The precipitate is then filtered, washed,

and can be recrystallized from hot water to yield the purified product.

Workflow for Anthranilic Acid Synthesis via Hofmann Degradation

Preparation of Sodium Hypobromite

Hofmann Rearrangement Isolation and Purification

Sodium Hydroxide Cold NaOH Solution

Water Bromine

Sodium Hypobromite Solution

Reaction MixturePhthalimide Heating Hofmann Rearrangement Acidification (HCl) Precipitation Filtration Recrystallization Purified Anthranilic Acid

Click to download full resolution via product page

Caption: Synthesis of Anthranilic Acid via Hofmann Degradation.

3,4-Diamino-5-hydroxy-L-phenylalanine Synthesis
Information regarding the synthesis of 3,4-diamino-5-hydroxy-L-phenylalanine is not available

in the surveyed scientific literature.

Biological Activities and Signaling Pathways
Anthranilic acid and its derivatives exhibit a wide range of biological activities. The lack of data

for 3,4-diamino-5-hydroxy-L-phenylalanine prevents a comparative discussion in this section.

Anthranilic Acid: A Versatile Pharmacophore
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Anthranilic acid is a well-established pharmacophore, forming the structural basis for numerous

therapeutic agents. Its derivatives have demonstrated a variety of biological effects, including:

Anti-inflammatory and Analgesic Activity: Many non-steroidal anti-inflammatory drugs

(NSAIDs), such as mefenamic acid and diclofenac, are derivatives of anthranilic acid. These

compounds typically exert their effects through the inhibition of cyclooxygenase (COX)

enzymes, which are key in the inflammatory pathway.[1][2]

Antimicrobial Activity: Certain derivatives of anthranilic acid have shown antibacterial and

antifungal properties.[3][4] The exact mechanisms can vary but may involve the disruption of

microbial cell membranes or the inhibition of essential enzymes.

Other Activities: Derivatives of anthranilic acid have also been investigated for their potential

as anticancer, antiviral, and insecticidal agents.[5]

Signaling Pathway: COX Inhibition by Anthranilic Acid Derivatives
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Caption: COX Inhibition by Anthranilic Acid Derivatives.
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3,4-Diamino-5-hydroxy-L-phenylalanine: Biological
Activity
There is no available data in the scientific literature regarding the biological activities or

associated signaling pathways of 3,4-diamino-5-hydroxy-L-phenylalanine.

Conclusion
This comparative guide highlights a significant disparity in the available scientific knowledge

between anthranilic acid and 3,4-diamino-5-hydroxy-L-phenylalanine. Anthranilic acid is a well-

characterized compound with a rich history in medicinal chemistry, serving as a foundational

scaffold for a multitude of drugs with diverse therapeutic applications. In stark contrast, 3,4-

diamino-5-hydroxy-L-phenylalanine remains an obscure compound with no readily available

data on its fundamental properties, synthesis, or biological function.

This knowledge gap underscores the vastness of unexplored chemical space and presents an

opportunity for future research. The synthesis and biological evaluation of 3,4-diamino-5-

hydroxy-L-phenylalanine could potentially unveil novel pharmacological activities and

therapeutic applications. Further investigation is required to elucidate the properties of this

compound and to enable a meaningful comparative analysis with well-established molecules

like anthranilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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